Cas no 1261975-66-9 (4-(2,5-dimethoxyphenyl)-2-hydroxybenzonitrile)

• Product Name: 4-(2,5-dimethoxyphenyl)-2-hydroxybenzonitrile
• CAS No: 1261975-66-9
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• MDL: MFCD18314406
• CID: 1219760
• PubChem ID: 53220081
• Update Time: 2025-10-30

4-(2,5-dimethoxyphenyl)-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethoxyphenyl)-2-hydroxybenzonitrile
• 2-Cyano-5-(2,5-dimethoxyphenyl)phenol, 95%
• MFCD18314406
• 2-CYANO-5-(2,5-DIMETHOXYPHENYL)PHENOL
• 3-Hydroxy-2',5'-dimethoxy[1,1'-biphenyl]-4-carbonitrile
• 1261975-66-9
• DTXSID90684858

• MDL： MFCD18314406
• Inchi： 1S/C15H13NO3/c1-18-12-5-6-15(19-2)13(8-12)10-3-4-11(9-16)14(17)7-10/h3-8,17H,1-2H3
• InChI Key： IPWYHBLEXKODSU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C=CC(C#N)=C(C=1)O)OC

Computed Properties

• Exact Mass: 255.08954328g/mol
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.5Ų

Additional information on 4-(2,5-dimethoxyphenyl)-2-hydroxybenzonitrile

Comprehensive Overview of 4-(2,5-dimethoxyphenyl)-2-hydroxybenzonitrile (CAS No. 1261975-66-9)

4-(2,5-dimethoxyphenyl)-2-hydroxybenzonitrile (CAS No. 1261975-66-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This nitrile derivative, characterized by its dimethoxyphenyl and hydroxybenzonitrile functional groups, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine.

The compound’s structural features, including the electron-rich aromatic system and hydrogen-bonding capacity, contribute to its versatility. Recent studies highlight its role in developing fluorescent probes for bioimaging, a hot topic in diagnostics and cancer research. Its photostability and solubility profile are also under investigation for optoelectronic materials, addressing the growing demand for organic semiconductors in renewable energy technologies.

From a synthetic perspective, 4-(2,5-dimethoxyphenyl)-2-hydroxybenzonitrile is often synthesized via Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, methods frequently searched by organic chemists. Its CAS registry number (1261975-66-9) ensures traceability in regulatory and commercial databases, a critical factor for laboratories complying with REACH or GMP standards. Analytical techniques like HPLC and NMR are typically employed for purity verification, reflecting industry best practices.

Environmental and safety assessments of this compound emphasize its low ecotoxicity, aligning with the green chemistry movement. Unlike many nitriles, it lacks reactive cyanide release under physiological conditions, a feature highlighted in toxicology studies. This property makes it a safer candidate for scale-up processes, a frequent concern in industrial applications.

Market-wise, the demand for high-purity 4-(2,5-dimethoxyphenyl)-2-hydroxybenzonitrile is rising, driven by its utility in peptide synthesis and metal-organic frameworks (MOFs). Suppliers often list it under research chemicals or fine chemicals categories, with pricing influenced by batch size and analytical certificates. These keywords are frequently queried in procurement platforms, underscoring their SEO relevance.

In conclusion, CAS No. 1261975-66-9 represents a multifaceted compound bridging academic research and industrial innovation. Its alignment with trends like sustainable synthesis and theragnostic applications ensures continued interest, while its well-documented safety profile supports broader adoption. Future studies may explore its structure-activity relationships to unlock further potential.